BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical structure and IUPAC name of Thymine-
1-acetic acid.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thymine-1-acetic acid

Cat. No.: B1363091

Thymine-1-acetic acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thymine-1-acetic acid, a derivative of the nucleobase thymine, serves as a crucial building
block in the synthesis of various biologically significant molecules, including oligonucleotide
analogues and peptide nucleic acids (PNAs). This document provides a detailed overview of its
chemical structure, IUPAC nomenclature, physicochemical properties, and a comprehensive
experimental protocol for its synthesis.

Chemical Structure and Nomenclature

Thymine-1-acetic acid is characterized by an acetic acid group attached to the nitrogen at the
1-position of the thymine ring.

IUPAC Name: 2-(5-Methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)acetic acid[1][2][3]

Synonyms: 1-Carboxymethylthymine, (5-Methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl)acetic
acid, Thymin-1-ylacetic acid[1][2][3][4]

Below is a diagram illustrating the chemical structure of Thymine-1-acetic acid.
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Chemical Structure of Thymine-1-acetic acid
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Caption: Chemical structure of Thymine-1-acetic acid.

Physicochemical Properties
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A summary of the key quantitative data for Thymine-1-acetic acid is presented in the table

below.

Property Value Reference
Molecular Formula C7HsN204 [L112]I51161[ 7]
Molecular Weight 184.15 g/mol [L1112][5]1[6][7]
CAS Number 20924-05-4 [1][2][5][6]
Melting Point 272-278 °C (decomposes) [21[31[5][8]
pKa 3.81 £ 0.10 (Predicted) [1][2]
Appearance White to yellow solid [1]
SMILES CC1=CN(CC(0)=0)C(=0O)NC1 -

=0

1S/C7H8N204/c1-4-2-9(3-
inChi 5(10)11)7(13)8- [1][5]

6(4)12/h2H,3H2,1H3,(H,10,11)
(H,8,12,13)

Experimental Protocol: Synthesis of Thymine-1-

acetic acid

The following protocol for the synthesis of Thymine-1-acetic acid is adapted from a published

procedure.[10]

Materials:

Thymine

Potassium hydroxide (KOH)

Bromoacetic acid

Concentrated hydrochloric acid (HCI)
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o Water

e Dry N,N-Dimethylformamide (DMF)

o 1-Hydroxy-7-azabenzotriazole (HOALt)

* N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC-HCI)

e Triethylamine (TEA)

e 5-(4-aminophenyl)-10,15,20-tripheny! porphyrin

Procedure:

Dissolution: Dissolve 4 g (31.7 mmol) of thymine in a solution of 6.82 g (121 mmol) of KOH
in 20 ml of water.

e Reaction Initiation: Warm the solution to 40°C.

» Addition of Bromoacetic Acid: Prepare a solution of 6.25 g (45 mmol) of bromoacetic acid in
10 ml of water. Add this solution to the thymine solution over a period of 30 minutes while
maintaining the temperature at 40°C.

 Stirring: Stir the reaction mixture for an additional 30 minutes at 40°C.

 First pH Adjustment and Cooling: Cool the solution to room temperature and adjust the pH to
5.5 using concentrated HCI. Then, cool the reaction mixture in a refrigerator for 2 hours.

« Filtration and Second pH Adjustment: Filter any precipitate that forms. Adjust the pH of the
filtrate to 2 with concentrated HCI.

» Crystallization: Place the solution in a freezer for 2 hours to induce crystallization of the
product.

« |solation: Collect the resulting white crystalline precipitate by filtration and dry it under a
vacuum over phosphorus pentoxide (P205).[8]
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The following diagram illustrates the general workflow for the synthesis of Thymine-1-acetic
acid.

Synthesis Workflow of Thymine-1-acetic acid
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Caption: Synthesis workflow for Thymine-1-acetic acid.

Biological Significance and Applications

Thymine-1-acetic acid is a valuable reagent in the field of oligonucleotide synthesis and the
creation of modified nucleic acids.[6] Its structure allows for its incorporation into peptide
backbones to form peptide nucleic acids (PNAs), which are synthetic analogs of DNA and RNA.
These DNA-PNA chimeric oligomers have been synthesized and studied for their properties.[4]

[5]

Furthermore, Thymine-1-acetic acid has been utilized in the development of sensitive and
selective electrochemical biosensors. For instance, it has been a component in the creation of
functionalized gold nanoparticles/reduced graphene oxide nanocomposites for the
ultrasensitive detection of mercury ions, leveraging the specific interaction between thymine
and mercury.[4][5]

While there are no specific signaling pathways directly attributed to Thymine-1-acetic acid
itself, its incorporation into larger molecules like PNAs allows for the modulation of nucleic acid-
based biological processes.[5]

Safety Information

Thymine-1-acetic acid is classified as an irritant.[2] It can cause skin, eye, and respiratory
system irritation.[5] Appropriate personal protective equipment, including gloves, eye
protection, and a dust mask, should be used when handling this compound.[5]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).[5]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 +
P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing).[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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